Cas no 654642-79-2 (1H-Tetrazole, 1-phenyl-5-(trichloromethyl)-)

• Product Name: 1H-Tetrazole, 1-phenyl-5-(trichloromethyl)-
• CAS No: 654642-79-2
• MF: C₈H₅Cl₃N₄
• MW: 263.511097669601
• CID: 1687389
• Update Time: 2024-09-03

1H-Tetrazole, 1-phenyl-5-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-phenyl-5-(trichloromethyl)-

• Inchi： 1S/C8H5Cl3N4/c9-8(10,11)7-12-13-14-15(7)6-4-2-1-3-5-6/h1-5H
• InChI Key： AEJHTGIQCSUHAM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C(Cl)(Cl)Cl)=NN=N1

Computed Properties

• Exact Mass: 261.95825

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 338.6±52.0 °C(Predicted)
• PSA: 43.6
• pka: -0.33±0.10(Predicted)